Cas no 946255-17-0 ((3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946255-17-0
• MF: C₁₈H₁₅ClFN₃O₃
• MW: 375.781406641006
• CID: 5443914
• PubChem ID: 42586000
• Update Time: 2025-06-15

(3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3-Fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• F3222-4156
• CCG-307987
• AKOS004950294
• (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyltriazole-4-carboxylate
• 3-fluorobenzyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• 946255-17-0
• (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C18H15ClFN3O3/c1-11-17(18(24)26-10-12-4-3-5-13(20)8-12)21-22-23(11)14-6-7-16(25-2)15(19)9-14/h3-9H,10H2,1-2H3
• InChI Key： KYYXTAZEBCNXSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C)=C(C(=O)OCC2C=CC=C(C=2)F)N=N1)OC

Computed Properties

• Exact Mass: 375.0785972g/mol
• Monoisotopic Mass: 375.0785972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.6±60.0 °C(Predicted)
• pka: -3.97±0.70(Predicted)

Additional information on (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 946255-17-0)

The compound (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 946255-17-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, owing to their diverse pharmacological properties. The compound in question, featuring a triazole core substituted with a chloro-methoxy phenyl group and a fluorophenyl ester, exhibits promising biological activities. Researchers have synthesized this compound using click chemistry approaches, which allow for efficient and modular construction of the triazole ring. The synthetic route typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by esterification to introduce the (3-fluorophenyl)methyl group.

In vitro studies have demonstrated that (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, the compound has shown significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests potential applications in the development of novel anti-inflammatory agents. Additionally, preliminary data indicate that the compound may also interact with other molecular targets, such as kinases, although further studies are needed to elucidate these mechanisms.

The pharmacokinetic properties of the compound have also been investigated. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies reveal that the compound has moderate bioavailability and a favorable metabolic stability profile. The presence of the fluorophenyl group appears to enhance the compound's lipophilicity, which may contribute to its improved membrane permeability. However, challenges remain in optimizing its solubility and minimizing potential off-target effects.

Recent computational studies have provided insights into the molecular interactions between the compound and its biological targets. Molecular docking simulations suggest that the triazole core and the chloro-methoxy phenyl group play critical roles in binding to the active site of COX-2. These findings are supported by structure-activity relationship (SAR) studies, which highlight the importance of specific substituents for maintaining inhibitory activity. Researchers are currently exploring modifications to the compound's structure to enhance its potency and selectivity.

In conclusion, (3-fluorophenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate represents a promising scaffold for the development of new therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its efficacy in preclinical models. The continued exploration of this compound may lead to significant advancements in the treatment of inflammatory diseases and other conditions.